Cas no 2171157-48-3 ((2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid)

• Product Name: (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid
• CAS No: 2171157-48-3
• MF: C₂₄H₂₃N₃O₅S
• MW: 465.52152466774
• CID: 6199999
• PubChem ID: 165808334
• Update Time: 2025-06-14

(2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid
• (2R)-2-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-4-yl}formamido)butanoic acid
• 2171157-48-3
• EN300-1489960

• Inchi： 1S/C24H23N3O5S/c1-2-19(23(29)30)27-22(28)20-13-33-21(26-20)11-25-24(31)32-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,13,18-19H,2,11-12H2,1H3,(H,25,31)(H,27,28)(H,29,30)/t19-/m1/s1
• InChI Key： VBSBMOYFNJPPCC-LJQANCHMSA-N
• SMILES： S1C=C(C(N[C@@H](C(=O)O)CC)=O)N=C1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.13584202g/mol
• Monoisotopic Mass: 465.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 146Ų

Additional information on (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid

Comprehensive Analysis of (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid (CAS No. 2171157-48-3)

The compound (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid, identified by its CAS No. 2171157-48-3, is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiazole ring, makes it a valuable intermediate in the development of bioactive peptides and small-molecule drugs. Researchers and industry professionals are increasingly interested in this compound due to its role in advancing drug discovery and bioconjugation techniques.

One of the most searched questions in the field of organic chemistry is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound addresses this query directly, as its Fmoc group ensures selective deprotection during solid-phase peptide synthesis (SPPS), a cornerstone of modern biopharmaceutical production. The presence of the thiazole moiety further enhances its utility, as this heterocycle is known for its bioactivity and is frequently found in anticancer and antimicrobial agents. Such features align with the growing demand for targeted therapies and precision medicine.

In the context of green chemistry, another trending topic, CAS No. 2171157-48-3 exemplifies how advanced intermediates can reduce waste in multi-step syntheses. Its efficient incorporation into peptide chains minimizes the need for excessive purification steps, a priority for sustainable pharmaceutical manufacturing. Additionally, the compound’s chiral center (2R configuration) is critical for producing enantiomerically pure drugs, a key focus area for regulatory agencies like the FDA and EMA.

From a technical perspective, the solubility and stability of (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid in organic solvents like DMF and DCM are frequently discussed in research forums. These properties are essential for its use in automated peptide synthesizers, which dominate high-throughput drug development pipelines. Moreover, the compound’s compatibility with click chemistry reactions expands its applications in bioconjugation, a technique pivotal for developing antibody-drug conjugates (ADCs) and diagnostic probes.

As the pharmaceutical industry shifts toward personalized medicine, the demand for specialized building blocks like CAS No. 2171157-48-3 is expected to rise. Its role in creating peptide-based therapeutics—such as GLP-1 analogs for diabetes or cyclic peptides for oncology—positions it at the forefront of innovative drug design. Furthermore, its patent landscape and supply chain dynamics are topics of interest for stakeholders navigating the competitive fine chemicals market.

In summary, (2R)-2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-4-yl}formamido)butanoic acid (CAS No. 2171157-48-3) is a multifaceted compound bridging organic chemistry, pharmacology, and biotechnology. Its alignment with cutting-edge trends like sustainable synthesis, ADC development, and chiral drug production ensures its relevance in both academic and industrial settings. For researchers seeking reliable intermediates to push the boundaries of life sciences, this molecule offers a compelling combination of versatility and performance.